Cas no 2228657-14-3 (1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one
• CAS No: 2228657-14-3
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 6044099
• PubChem ID: 165632547
• Update Time: 2025-06-14

1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one
• 2228657-14-3
• EN300-1957342

• Inchi： 1S/C9H7BrF2N2O/c10-5-3-13-9(4-1-2-4)14-6(5)7(15)8(11)12/h3-4,8H,1-2H2
• InChI Key： GDHYZIDQXLPKJA-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C(C(F)F)=O

Computed Properties

• Exact Mass: 275.97098g/mol
• Monoisotopic Mass: 275.97098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one

Research Brief on 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one (CAS: 2228657-14-3)

1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one (CAS: 2228657-14-3) is a novel pyrimidine derivative that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features including a bromo-substituted pyrimidine core and a difluoroacetyl moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, particularly in oncology and infectious diseases.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a versatile building block for the development of kinase inhibitors. The presence of the cyclopropyl group and the bromo substituent at the 5-position of the pyrimidine ring enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for the rapid diversification of the molecular scaffold, facilitating the exploration of structure-activity relationships (SAR) in drug discovery programs.

In addition to its synthetic utility, preliminary biological evaluations have revealed that derivatives of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one exhibit moderate inhibitory activity against certain cancer-associated kinases. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that analogs of this compound displayed IC50 values in the low micromolar range against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). These findings suggest its potential as a starting point for the development of targeted therapies.

The compound's physicochemical properties, such as its moderate lipophilicity (LogP ~2.5) and molecular weight (MW: 295.1 g/mol), align well with the criteria for drug-like molecules, further supporting its utility in medicinal chemistry. Computational studies, including molecular docking and dynamics simulations, have provided insights into its binding modes with kinase targets, offering a rationale for further optimization.

Despite these promising attributes, challenges remain in the development of this compound and its derivatives. For example, the metabolic stability and in vivo pharmacokinetics of these molecules require further investigation. Recent preclinical studies have indicated that the difluoroacetyl group may be susceptible to enzymatic hydrolysis, necessitating structural modifications to improve metabolic stability. Researchers are actively exploring prodrug strategies and alternative functional groups to address these limitations.

In summary, 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-difluoroethan-1-one (CAS: 2228657-14-3) represents a valuable chemical entity in drug discovery, with demonstrated potential in kinase inhibitor development. Ongoing research aims to optimize its properties and expand its applications, paving the way for novel therapeutic agents. Future studies will likely focus on in vivo efficacy and safety profiling to advance this compound toward clinical evaluation.